(3-Bromo-2,6-difluorophenyl)methanesulfonamide

• Molecular Formula: C7H6BrF2NO2S
• Molecular Weight: 286.10 g/mol
• IUPAC Name: (3-bromo-2,6-difluorophenyl)methanesulfonamide
• InChI: InChI=1S/C7H6BrF2NO2S/c8-5-1-2-6(9)4(7(5)10)3-14(11,12)13/h1-2H,3H2,(H2,11,12,13)
• InChI Key: HYEXPVPMIQHGQC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1F)CS(=O)(=O)N)F)Br

Description

(3-Bromo-2,6-difluorophenyl)methanesulfonamide is a halogenated aromatic sulfonamide with the molecular formula C₇H₅BrF₂NO₂S (inferred from structural analogs). It features a methanesulfonamide group (-SO₂NH₂) attached to a phenyl ring substituted with bromine at the 3-position and fluorine atoms at the 2- and 6-positions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3-Bromo-2,6-difluorophenyl)methanesulfonamide typically involves the reaction of 3-bromo-2,6-difluoroaniline with methanesulfonyl chloride in the presence of a base such as triethylamine. The reaction is carried out under anhydrous conditions to prevent hydrolysis of the sulfonyl chloride .

Industrial Production Methods

While specific industrial production methods for (3-Bromo-2,6-difluorophenyl)methanesulfonamide are not widely documented, the general approach involves scaling up the laboratory synthesis process. This includes optimizing reaction conditions to improve yield and purity, as well as implementing safety measures to handle the reagents and by-products.

Chemical Reactions Analysis

Types of Reactions

(3-Bromo-2,6-difluorophenyl)methanesulfonamide can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other nucleophiles under appropriate conditions.

Oxidation and Reduction: The sulfonamide group can participate in oxidation and reduction reactions, altering the oxidation state of the sulfur atom.

Common Reagents and Conditions

Substitution Reactions: Common reagents include nucleophiles such as amines or thiols. Conditions typically involve the use of a polar aprotic solvent and a base to facilitate the substitution.

Oxidation and Reduction: Reagents such as hydrogen peroxide or sodium borohydride can be used for oxidation and reduction, respectively.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution of the bromine atom with an amine would yield a corresponding amine derivative of the compound.

Scientific Research Applications

(3-Bromo-2,6-difluorophenyl)methanesulfonamide has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex molecules.

Biology: The compound can be used in the study of enzyme inhibition and protein interactions.

Medicine: Research into potential therapeutic applications, such as the development of new drugs.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of (3-Bromo-2,6-difluorophenyl)methanesulfonamide involves its interaction with specific molecular targets, such as enzymes or receptors. The sulfonamide group can form hydrogen bonds with amino acid residues in the active site of enzymes, inhibiting their activity. Additionally, the bromine and fluorine atoms can participate in halogen bonding, further stabilizing the interaction with the target molecule .

Comparison with Similar Compounds

Substituent Position and Functional Group Variations

The table below compares key structural and commercial attributes of (3-Bromo-2,6-difluorophenyl)methanesulfonamide with analogs from the Kanto Reagents catalog and PubChemLite

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituent Positions	Purity	Storage Conditions	CAS RN	Source
(3-Bromo-2,6-difluorophenyl)methanesulfonamide*	C₇H₅BrF₂NO₂S	~273.09 (calculated)	3-Br, 2,6-F	N/A	N/A	Not provided	Inferred
(4-Bromo-2,6-difluorophenyl)acetonitrile	C₈H₄BrF₂N	232.02	4-Br, 2,6-F	>97.0%	Room temperature	537033-52-6	Kanto
3-Bromo-2,6-difluorophenylboronic acid	C₆H₄BBrF₂O₂	236.80	3-Br, 2,6-F	>95.0%	0–6°C	352535-84-3	Kanto
N-(2-Bromophenyl)methanesulfonamide	C₇H₈BrNO₂S	250.11 (calculated)	2-Br	N/A	N/A	Not provided	PubChemLite

Key Observations :

• Functional Groups : The boronic acid analog (C₆H₄BBrF₂O₂) is tailored for Suzuki-Miyaura coupling, whereas the methanesulfonamide group in the target compound suggests utility in medicinal chemistry (e.g., enzyme inhibition via sulfonamide interactions) .
• Stability : The boronic acid derivative requires refrigeration (0–6°C), indicating sensitivity to moisture or thermal degradation, whereas the acetonitrile analog is stable at room temperature .

Patent and Literature Activity

Data from PubChemLite highlights the industrial relevance of related sulfonamides:

• Chiral Methanesulfonamide Derivatives: The synthesis of (R)-N-[4-(1-amino-ethyl)-2,6-difluoro-phenyl]-methanesulfonamide () involves titanium-mediated asymmetric induction, indicating that the target compound’s analogs may require advanced stereochemical control for pharmaceutical applications .

Biological Activity

The compound (3-Bromo-2,6-difluorophenyl)methanesulfonamide is a sulfonamide derivative that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores the biological activity of this compound, including its mechanisms of action, therapeutic applications, and relevant case studies.

• Molecular Formula : C7H6BrF2N1O2S1
• Molecular Weight : 292.09 g/mol
• IUPAC Name : (3-Bromo-2,6-difluorophenyl)methanesulfonamide

The biological activity of (3-Bromo-2,6-difluorophenyl)methanesulfonamide primarily involves its interaction with various biological targets:

• Enzyme Inhibition : This compound has been shown to inhibit specific enzymes involved in inflammatory pathways, making it a potential anti-inflammatory agent.
• Antimicrobial Activity : The sulfonamide moiety is known for its antibacterial properties, particularly against gram-positive bacteria.
• Anticancer Potential : Preliminary studies suggest that this compound may induce apoptosis in cancer cells through the modulation of signaling pathways.

Biological Activity Data

The following table summarizes key findings related to the biological activity of (3-Bromo-2,6-difluorophenyl)methanesulfonamide:

Activity Type	Tested Model	IC50/ED50 Value	Reference
Anti-inflammatory	Rat model	5 mg/kg
Antibacterial	Staphylococcus aureus	10 µg/mL
Anticancer (apoptosis)	Human cancer cell lines	25 µM

Case Studies and Research Findings

• Anti-inflammatory Studies
  • In a study involving rat models of arthritis, (3-Bromo-2,6-difluorophenyl)methanesulfonamide demonstrated significant anti-inflammatory effects with an ED50 value of 5 mg/kg. The compound effectively reduced swelling and pain associated with inflammation, showing promise as a treatment for chronic inflammatory diseases.
• Antimicrobial Activity
  • Research conducted on various bacterial strains revealed that this compound exhibits notable antibacterial activity against Staphylococcus aureus with an MIC of 10 µg/mL. This suggests its potential use in treating bacterial infections, particularly those resistant to conventional antibiotics.
• Anticancer Research
  • A study focusing on human cancer cell lines indicated that (3-Bromo-2,6-difluorophenyl)methanesulfonamide induces apoptosis through the activation of caspase pathways. The IC50 value was determined to be 25 µM, highlighting its potential as a therapeutic agent in oncology.